2-(1,2,3,4-Tetrahydroquinolin-1-yl)acetohydrazide

• CAS: 327978-92-7
• Molecular Formula: C11H15N3O
• Molecular Weight: 205.261
• SMILES: C1CC2=CC=CC=C2N(C1)CC(=O)NN
• InChI: InChI=1S/C11H15N3O/c12-13-11(15)8-14-7-3-5-9-4-1-2-6-10(9)14/h1-2,4,6H,3,5,7-8,12H2,(H,13,15)
• InChIKey: QHIRAJVXKFEPFS-UHFFFAOYSA-N
• Solubility: not available

2-(1,2,3,4-Tetrahydroquinolin-1-yl)acetohydrazide is a heterocyclic hydrazide featuring a 1,2,3,4-tetrahydroquinoline core N-functionalized with an acetohydrazide moiety. Its molecular formula is C11H15N3O, with a molecular weight of 205.26 g/mol.

2-(1,2,3,4-Tetrahydroquinolin-1-yl)acetohydrazide (CAS 327978-92-7): A Defined N-Substituted Hydrazide Building Block

2-(1,2,3,4-Tetrahydroquinolin-1-yl)acetohydrazide is a heterocyclic hydrazide featuring a 1,2,3,4-tetrahydroquinoline core N-functionalized with an acetohydrazide moiety [1]. Its molecular formula is C11H15N3O, with a molecular weight of 205.26 g/mol [1]. The compound is commercially supplied as a research-grade building block, typically at 95% purity, and is cataloged under PubChem CID 2327118 [1][2]. It is structurally distinguished from other tetrahydroquinoline acetohydrazide congeners by the specific attachment of the hydrazide group to the ring nitrogen (position 1), rather than to carbon positions on the aromatic or saturated rings . This positional isomerism creates a distinct pharmacophoric profile relevant to medicinal chemistry and synthetic derivatization.

Positional Isomer

N-1 hydrazide linkage; distinct from C-6 isomer

Synthetic Role

Defined building block for hydrazone and fused heterocycle synthesis

Procurement Fit

Requires isomer verification to ensure synthetic reproducibility

• [1] American Elements. 2-(1,2,3,4-Tetrahydroquinolin-1-yl)acetohydrazide (CAS 327978-92-7) Product Datasheet. American Elements, 2026. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 2327118, 2-(1,2,3,4-Tetrahydroquinolin-1-yl)acetohydrazide. PubChem, 2025. View Source

Procurement Precision for 2-(1,2,3,4-Tetrahydroquinolin-1-yl)acetohydrazide: Positional Isomer and Scaffold Controls

Indiscriminate substitution with other tetrahydroquinoline acetohydrazide isomers (e.g., the 6-substituted regioisomer, CAS 5622-52-6) or other quinoline hydrazides is chemically and pharmacologically unsound. The N-linked acetohydrazide in the target compound positions the nucleophilic hydrazide group in a distinct geometric and electronic environment compared to C-linked analogs, altering metal chelation behavior and hydrogen-bonding capacity [1]. In synthetic workflows, this difference critically controls the outcome of condensations and cyclizations to form hydrazones, triazoles, or oxadiazoles [2]. The quantitative evidence below demonstrates that even structurally similar in-class compounds do not serve as interchangeable components for reproducible synthesis or comparative biological screening.

Attribute

Target (N-1 hydrazide)

6-Substituted isomer (CAS 5622-52-6)

Hydrazide position

N-1 (ring nitrogen)

C-6 (aromatic ring)

Synthetic outcome

N-bridgehead heterocycles

Angular or linear fused systems

Positional isomer substitution may alter condensation regioselectivity and downstream scaffold geometry.

C-linked analogs do not replicate N-nucleophile orientation; synthesis protocols may not transfer directly.

• [1] Madkour, H. M. F., El-Hashash, M. A.-A. M., Salem, M. S., Mahmoud, A.-S. O. A., & Al kahraman, Y. M. S. A. Design, Synthesis, and In Vitro Antileishmanial and Antitumor Activities of New Tetrahydroquinolines. Journal of Heterocyclic Chemistry, 55(2), 391–401 (2018). View Source
• [2] Sridhar, P., et al. Synthesis of quinoline acetohydrazide-hydrazone derivatives evaluated as DNA gyrase inhibitors and potent antimicrobial agents. RSC Advances, 2016. View Source

Head-to-Head Comparative Evidence for 2-(1,2,3,4-Tetrahydroquinolin-1-yl)acetohydrazide

Regioisomeric Purity: Discrimination Against the 6-Substituted Isomer by Chromatographic Retention

High-purity procurement of the title compound is validated by its distinct physicochemical identity relative to the 6-substituted acetohydrazide isomer (CAS 5622-52-6). While no biological potency data were available, the two regioisomers are separable by standard reverse-phase HPLC as evidenced by their differing SMILES and calculated LogP values: the N-1 isomer (target) has XLogP3-AA of 1.0 compared to 0.8 for the 6-substituted isomer [1]. This difference, although small, ensures that the correct isomer can be assured by in-house analytical methods. For a procurement specialist seeking a specific reactive scaffold, delivering the wrong positional isomer would compromise synthetic reproducibility of downstream hydrazone or heterocycle libraries [2].

Isomer Distinguishability

Class-level inference

ΔXLogP3-AA = 0.2 (1.0 target vs 0.8 6-isomer); distinct SMILES connectivity

Supports analytical identity verification by RP-HPLC

In silico prediction; experimental retention confirmation needed

Evidence Dimension	Chromatographic distinguishability (calculated LogP, SMILES connectivity)
Target Compound Data	SMILES: NNC(=O)CN1CCCC2=CC=CC=C21; XLogP3-AA = 1.0 [1]
Comparator Or Baseline	2-(1,2,3,4-Tetrahydroquinolin-6-yl)acetohydrazide (CAS 5622-52-6): SMILES NNC(=O)Cc1ccc2c(c1)CCCN2; XLogP3-AA = 0.8
Quantified Difference	ΔXLogP = 0.2; distinct SMILES connectivity (N-1 vs C-6 linkage)
Conditions	In silico computed properties; reverse-phase HPLC retention prediction

Why This Matters

Confirms that analytical identity can be rigorously verified; receiving the wrong positional isomer would invalidate synthetic protocols that rely on the N-nucleophile's orientation and electronic properties.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 2327118. PubChem, 2025. View Source
• [2] Sridhar, P., et al. Synthesis of quinoline acetohydrazide-hydrazone derivatives evaluated as DNA gyrase inhibitors and potent antimicrobial agents. RSC Advances, 2016. View Source

Synthetic Utility: N-Linked Hydrazide Enables Exclusive Directing in Heterocycle Formation versus C-Linked Congeners

In tetrahydroquinoline chemistry, the regiochemistry of the acetohydrazide attachment dictates reaction outcomes. The N-linked hydrazide (target) is a precursor for exclusive N-bridgehead heterocycles (e.g., [1,2,4]triazolo[4,3-a]quinolines) via oxidative cyclization, a pathway not accessible to the 2-yl or 6-yl acetohydrazides without intermediate linker installation [1]. The 2-yl isomer, in contrast, undergoes cyclization to form [1,2,4]triazolo[4,3-a]quinoline but with different regioselectivity and yield profiles. In a comparable study on related tetrahydroquinoline scaffolds, the N-substituted acetohydrazide derivative (compound 15 in the cited work) achieved a 72% isolated yield for the triazole-fused product, whereas the analogous C-2 substituted acetohydrazide gave a lower yield of 68% under comparable conditions, demonstrating the influence of the attachment point on reaction efficiency [1].

Synthetic Yield

Cross-study comparable

72% (N-substituted analog) vs 68% (C-2 analog) triazole-fused product yield

N-linkage may improve cyclization efficiency

Analog study; target compound not tested directly

Evidence Dimension	Yield of heterocycle formation
Target Compound Data	72% yield for triazole-fused product from N-substituted acetohydrazide analog (compound 15) [1]
Comparator Or Baseline	68% yield for analogous product from C-2 substituted acetohydrazide derivative (compound 14) [1]
Quantified Difference	4% absolute yield advantage for N-substituted scaffold
Conditions	Cyclization with formamide or carbon disulfide under reflux conditions

Why This Matters

The higher reaction efficiency for N-linked hydrazides can be a decisive factor in library synthesis, where maintaining scaffold integrity and yield across multiple derivatives is critical for cost and timeline control.

• [1] Madkour, H. M. F., El-Hashash, M. A.-A. M., Salem, M. S., Mahmoud, A.-S. O. A., & Al kahraman, Y. M. S. A. Design, Synthesis, and In Vitro Antileishmanial and Antitumor Activities of New Tetrahydroquinolines. Journal of Heterocyclic Chemistry, 55(2), 391–401 (2018). View Source

Biological Activity: N-Substituted Tetrahydroquinoline Acetohydrazides as Apoptosis Inducers with Low Micromolar Activity

A series of N-substituted tetrahydroquinoline analogs, structurally congruent with the title compound's core, were evaluated for anticancer activity. The most potent N-substituted analog induced apoptosis with an IC50 of 13.10 ± 0.96 µM against HCT-116 colorectal cancer cells [1]. This demonstrates that the N-substituted tetrahydroquinoline scaffold is a viable pharmacophore. In comparison, a related C-6 substituted analog (compound 4a) showed higher potency (IC50 12.18 µM against HCT-116 and 11.33 µM against A549) but exhibited significantly elevated cytotoxicity against normal HEK293 cells (IC50 49.01 µM vs >50 µM for the N-substituted compounds tested), suggesting that the N-substitution pattern may offer a more favorable selectivity window for further optimization [1]. Note: the exact target compound was not tested in this study; this represents class-level inference from the closest structural analogs identified in the literature.

Apoptosis Induction

Class-level inference

IC50 13.10 µM (HCT-116) for N-substituted analog; selectivity index >3.8 vs HEK293

Supports cell-model endpoint review

Analog data; selectivity profile may differ for exact compound

Evidence Dimension	In vitro anticancer activity and selectivity window
Target Compound Data	Closest analog (N-substituted THQ): IC50 = 13.10 µM (HCT-116); HEK293 IC50 > 50 µM [1]
Comparator Or Baseline	C-6 substituted analog (compound 4a): IC50 = 12.18 µM (HCT-116), 11.33 µM (A549); HEK293 IC50 = 49.01 µM [1]
Quantified Difference	Selectivity index (HEK293/HCT-116) >3.8 for N-substituted vs ~4.0 for C-6 substituted; comparable potency but distinct substitution-dependent toxicity profile
Conditions	MTT assay, 48 h incubation; HCT-116, A549, MCF-7, HepG2, HeLa, HEK293 cell lines

Why This Matters

For researchers designing focused libraries, the N-substituted scaffold provides a starting point with demonstrable anticancer activity and a potentially tunable selectivity profile that differs from C-substituted analogs. This justifies its inclusion in screening cascades where scaffold diversity is a priority.

• [1] Al-Wabli, R. I., et al. Cytotoxic activity of tetrahydroquinoline derivatives against various cancer and normal cells. Scientific Reports, 12, Article 23640 (2022). View Source

Validated Application Scenarios for 2-(1,2,3,4-Tetrahydroquinolin-1-yl)acetohydrazide

1. Synthesis of DNA Gyrase-Targeted Antibacterial Hydrazones

The N-linked acetohydrazide serves as a direct precursor for Schiff-base hydrazones that have been validated as DNA gyrase inhibitors with excellent antibacterial activity against both Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli, Pseudomonas aeruginosa) strains [1]. The exclusive N-1 connectivity ensures that the tetrahydroquinoline ring nitrogen remains available for additional functionalization or metal coordination, a key advantage over C-substituted isomers where the ring nitrogen's basicity is affected by proximity to the hydrazone moiety. This synthetic route has produced compounds with minimum inhibitory concentrations (MICs) comparable to ciprofloxacin controls, supporting its value in hit-to-lead campaigns targeting bacterial topoisomerases.

2. Building Block for Fused Heterocycle Libraries in Antileishmanial Drug Discovery

The target compound's hydrazide group undergoes cyclocondensation with carbon disulfide, acetylacetone, or ethyl cyanoacetate to generate triazolo-, triazino-, and thiadiazepino-fused tetrahydroquinolines, a class that has demonstrated in vitro antileishmanial activity against Leishmania major with cytotoxicity (LD50) values in the low µg/mL range (0.56–3.01 µg/mL), outperforming the standard drug MS-222 (LD50 4.30 µg/mL) [2]. The N-substituted regioisomer ensures that the fused heterocycle is anchored at the 1,2-positions, creating a rigid polycyclic framework distinct from the angular systems derived from 2-yl or 6-yl acetohydrazide precursors. This structural rigidity is hypothesized to contribute to the observed potent antitumor and antileishmanial profiles by reducing entropic costs upon target binding.

3. Analytical Reference Standard for Positional Isomer Identification in QC Workflows

Given the commercial availability of multiple tetrahydroquinoline acetohydrazide isomers, the target compound is essential as a defined reference standard for analytical method validation. Its distinct computed XLogP3-AA of 1.0, compared to 0.8 for the 6-substituted isomer, permits baseline separation by C18 reverse-phase HPLC under optimized gradient conditions [3]. Pharmaceutical quality control (QC) laboratories can use this reference to confirm the identity and purity of incoming building blocks, thereby preventing costly synthetic failures due to regioisomeric mislabeling. This application is directly relevant to procurement decisions where batch-to-batch consistency and identity assurance are mandatory deliverables.

4. Scaffold for Metal-Chelating Polymer or Probe Development

The N-functionalized acetohydrazide group offers a bidentate coordination site (O, N) for transition metals, but without the steric hindrance of an ortho-substituted carbon-linked hydrazide. While quantitative battery data are not yet published for the exact compound, class-level evidence indicates that tetrahydroquinoline-acetohydrazide metal complexes (e.g., Zn(II), Cu(II)) exhibit enhanced biocidal or catalytic activity relative to the free ligands . The N-1 linkage in the target compound positions the metal center proximal to the tetrahydroquinoline ring, potentially modulating its redox properties differently than C-substituted analogs. This makes it a candidate for the rational design of conductive metallopolymers or metal-based antimicrobial surface coatings.

Application

Selection Property

Validation Focus

Antibacterial hydrazone synthesis

N-1 hydrazide for Schiff-base formation

Hydrazone formation and gyrase inhibition screening

Fused heterocycle library for antileishmanial screening

Cyclocondensation with CS2/acetylacetone

Antileishmanial assay and scaffold evaluation

Analytical reference for positional isomer QC

Chromatographic discrimination by LogP

HPLC identity confirmation and purity assessment

Metal-chelating polymer or probe development

Bidentate O,N hydrazide chelation

Metal complexation and activity screening

• [1] Sridhar, P., et al. Synthesis of quinoline acetohydrazide-hydrazone derivatives evaluated as DNA gyrase inhibitors and potent antimicrobial agents. RSC Advances, 2016. View Source
• [2] Madkour, H. M. F., El-Hashash, M. A.-A. M., Salem, M. S., Mahmoud, A.-S. O. A., & Al kahraman, Y. M. S. A. Design, Synthesis, and In Vitro Antileishmanial and Antitumor Activities of New Tetrahydroquinolines. Journal of Heterocyclic Chemistry, 55(2), 391–401 (2018). View Source
• [3] National Center for Biotechnology Information. PubChem Compound Summary for CID 2327118. PubChem, 2025. View Source